Cas no 333343-05-8 (4H-3,1-Benzoxazin-4-one, 6,7-dimethoxy-2-(2-methylphenyl)-)

• Product Name: 4H-3,1-Benzoxazin-4-one, 6,7-dimethoxy-2-(2-methylphenyl)-
• CAS No: 333343-05-8
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 5842707
• PubChem ID: 714759
• Update Time: 2024-03-01

4H-3,1-Benzoxazin-4-one, 6,7-dimethoxy-2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one, 6,7-dimethoxy-2-(2-methylphenyl)-
• 6,7-Dimethoxy-2-(o-tolyl)-4h-benzo[d][1,3]oxazin-4-one
• 6,7-dimethoxy-2-(2-methylphenyl)-3,1-benzoxazin-4-one
• Oprea1_845105
• 6,7-dimethoxy-2-(2-methylphenyl)-4H-3,1-benzoxazin-4-one
• SCHEMBL22272031
• HMS2849P24
• AKOS000643080
• CHEMBL1405929
• CS-0349691
• AB00095411-01
• 6,7-Dimethoxy-2-o-tolyl-benzo[d][1,3]oxazin-4-one
• Oprea1_279715
• SMR000515280
• EN300-7547675
• Z147600794
• 333343-05-8
• MLS001204880

• Inchi： 1S/C17H15NO4/c1-10-6-4-5-7-11(10)16-18-13-9-15(21-3)14(20-2)8-12(13)17(19)22-16/h4-9H,1-3H3
• InChI Key： OYVGERUZAUOBSX-UHFFFAOYSA-N
• SMILES： N1C2=CC(OC)=C(OC)C=C2C(=O)OC=1C1=CC=CC=C1C

Computed Properties

• Exact Mass: 297.10010796g/mol
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 445.9±45.0 °C(Predicted)
• pka: 1.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines